Cas no 1152441-87-6 ((-)-Sesamin 2,2'-diol)
(-)-Sesamin 2,2'-diol structure
Product Name:(-)-Sesamin 2,2'-diol
(-)-Sesamin 2,2'-diol Chemical and Physical Properties
Names and Identifiers
-
- F94161
- AKOS040763196
- (-)-Sesamin 2,2'-diol
- 1152441-87-6
-
- Inchi： InChI=1S/C20H18O8/c21-15-9(1-3-13-19(15)27-7-25-13)17-11-5-24-18(12(11)6-23-17)10-2-4-14-20(16(10)22)28-8-26-14/h1-4,11-12,17-18,21-22H,5-8H2
- InChI Key： CNUBEERPZWNIEK-UHFFFAOYSA-N
- SMILES： Oc1c2OCOc2ccc1C1OCC2C1COC2c1ccc2OCOc2c1O
Computed Properties
- Exact Mass: 386.10016753g/mol
- Monoisotopic Mass: 386.10016753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 539
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 95.8Ų
(-)-Sesamin 2,2'-diol Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
(-)-Sesamin 2,2'-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6139-5 mg |
(-)-Sesamin 2,2'-diol |
1152441-87-6 | 98% | 5mg |
￥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN6139-1 mL * 10 mM (in DMSO) |
(-)-Sesamin 2,2'-diol |
1152441-87-6 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 4520 | 2023-09-15 | |
| TargetMol Chemicals | TN6139-5mg |
(-)-Sesamin 2,2'-diol |
1152441-87-6 | 5mg |
￥ 4420 | 2024-07-20 | ||
| TargetMol Chemicals | TN6139-1 ml * 10 mm |
(-)-Sesamin 2,2'-diol |
1152441-87-6 | 1 ml * 10 mm |
￥ 4520 | 2024-07-20 | ||
| TargetMol Chemicals | TN6139-5mg |
(-)-Sesamin 2,2'-diol |
1152441-87-6 | 5mg |
￥ 4420 | 2024-07-24 | ||
| TargetMol Chemicals | TN6139-1 ml * 10 mm |
(-)-Sesamin 2,2'-diol |
1152441-87-6 | 1 ml * 10 mm |
￥ 4520 | 2024-07-24 |
(-)-Sesamin 2,2'-diol Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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